Cas no 1087-01-0 (1-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]ethanone)

1-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]ethanone structure
1087-01-0 structure
Product Name:1-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]ethanone
CAS No:1087-01-0
MF:C14H10OS3
MW:290.423599720001
CID:1186309
PubChem ID:6426165
Update Time:2025-04-20

1-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]ethanone
    • Ethanone, 1-[2,2':5',2''-terthiophen]-5-yl-
    • 1-[2,2',5',2'']terthiophen-5-yl-ethanone
    • 1-[2,2'
    • AC1O51BF
    • CTK0G2655
    • 5',2'']Terthiophen-5-yl-ethanone
    • SureCN8572753
    • methyl 5-[5-(2-thienyl)-2-thienyl]-2-thienyl
    • Ethanone, 1-[2,2':5',2''-terthiophen]-5-yl-; 1-[2,2',5',2'']terthiophen-5-yl-ethanone; 1-[2,2'; AC1O51BF; CTK0G2655; 5',2'']Terthiophen-5-yl-ethanone; SureCN8572753; methyl 5-[5-(2-thienyl)-2-thienyl]-2-thienyl;
    • 1087-01-0
    • 1-([1~2~,2~2~:2~5~,3~2~-Terthiophen]-1~5~-yl)ethan-1-one
    • DTXSID20423772
    • CPWRACTYSPBCPK-UHFFFAOYSA-N
    • SCHEMBL8572753
    • 1-[2,2':5',2'']Terthiophen-5-yl-ethanone
    • Inchi: 1S/C14H10OS3/c1-9(15)10-4-5-13(17-10)14-7-6-12(18-14)11-3-2-8-16-11/h2-8H,1H3
    • InChI Key: CPWRACTYSPBCPK-UHFFFAOYSA-N
    • SMILES: CC(C1SC(C2SC(C3SC=CC=3)=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 289.98937846g/mol
  • Monoisotopic Mass: 289.98937846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.79000
  • LogP: 5.40770
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